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Cibinetide Background and Mechanism of Action

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cibinetide

CAS No.: 1208243-50-8

Cat. No.: S523699

Cibinetide is a synthetic peptide designed to selectively activate the Innate Repair Receptor (IRR), a
heterodimer of the erythropoietin receptor (EPOR) and the beta-common receptor (CD131) [1] [2]. Its

activation initiates anti-inflammatory and tissue-protective responses.

The table below outlines its key characteristics:

Property Description

Other Names ARA 290, Pyroglutamate Helix B Surface Peptide (pHBSP) [2]

Amino Acid Sequence  GIp-Glu-GIn-Leu-Glu-Arg-Ala-Leu-Asn-Ser-Ser (Glp = pyroglutamic acid) [2]

Molecular Weight 1257.31 g/mol [2]
CAS Number 1208243-50-8 [2]
Primary Receptor Innate Repair Receptor (IRR): EPOR / CD131 heterocomplex [1]

Key Biological Effects  Anti-inflammatory, tissue protection, inhibition of apoptosis, pain relief [1] [2]

Reported Solubility >50 mg/mL in water [2]

Signaling Pathway
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The following diagram illustrates the anti-inflammatory signaling pathway activated by cibinetide, based on

research in innate immune cells [1]:
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FAQs and Troubleshooting

Based on general peptide handling and the specific information available for cibinetide, here are some

anticipated FAQs for your support center.

Q1: What is the recommended storage condition for cibinetide?

¢ A: While specific stability studies in media are not available, the manufacturer recommends storing
the lyophilized powder dry, frozen, and in the dark [2]. For long-term storage, desiccated aliquots at
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-20°C or -80°C are advisable.
Q2: How should I reconstitute cibinetide?

¢ A: Cibinetide is highly soluble in water (>50 mg/mL) [2]. Use sterile, endotoxin-free water or an
appropriate buffer for reconstitution. Prepare stock solutions at a high concentration and filter-sterilize
if needed.

Q3: Why is my cibinetide treatment not producing the expected anti-inflammatory effect in my cell

model?

¢ A: Consider verifying these experimental conditions:
o Receptor Expression: Confirm that your target cells express the IRR (EPOR and CD131). The
anti-inflammatory effects of cibinetide are dependent on CD131 [1].
o JAK2 Functionality: The pathway requires functional JAKZ2; its inhibition can abrogate
cibinetide's effects [1].
o Inflammatory Stimulus: The model needs a sufficient inflammatory driver (e.g., LPS) to
observe the inhibitory effect of cibinetide.

Suggested Experimental Approach for Stability Testing

Since specific data is unavailable, you may need to determine stability empirically. Here is a proposed

workflow:
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You could partner with a service provider for analytical testing. Some companies offer cell culture media
fingerprinting services using LC-MS to quantitatively track over 100 media components over time, which

could be adapted for this purpose [3].
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To cite this document: Smolecule. [Cibinetide Background and Mechanism of Action]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b523699#cibinetide-stability-

in-cell-culture-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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